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Compound of Interest

Compound Name: Ylangenyl acetate

Cat. No.: B161354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Ylangenyl Acetate
Ylangenyl acetate is a sesquiterpenoid ester that contributes to the characteristic sweet, floral,

and slightly fruity aroma of ylang-ylang essential oil, derived from the flowers of the Cananga

odorata tree. As a fragrance ingredient, it offers a more refined and stable aromatic profile

compared to the raw essential oil, making it a valuable component in the development of new

fine fragrances, cosmetics, and personal care products. Its molecular structure, C₁₇H₂₆O₂,

lends it a good tenacity, allowing it to function as a middle note in fragrance compositions,

bridging the volatile top notes and the heavy base notes.

These application notes provide a comprehensive overview of the use of ylangenyl acetate in

fragrance development, including its olfactory profile, proposed signaling pathway, and detailed

protocols for its analysis and evaluation.

Physicochemical and Olfactory Properties
A summary of the key physicochemical and olfactory properties of ylangenyl acetate is

presented below. This data is essential for formulators to understand its behavior in various

fragrance matrices.
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Property Value Source

Chemical Name Ylangenyl acetate N/A

CAS Number 90039-63-7 N/A

Molecular Formula C₁₇H₂₆O₂ N/A

Molecular Weight 262.39 g/mol N/A

Appearance Colorless to pale yellow liquid N/A

Odor Profile
Sweet, floral (ylang-ylang),

slightly fruity, balsamic
N/A

Odor Threshold

Data not available. For

comparison, the odor threshold

of the structurally related linalyl

acetate is approximately 110.9

ng/L in air.[1]

N/A

Boiling Point Data not available N/A

Solubility
Soluble in ethanol and other

common fragrance solvents.
N/A

Olfactory Signaling Pathway
The perception of ylangenyl acetate, like other odorants, is initiated by its interaction with

olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. While the specific receptor for ylangenyl acetate has not been definitively

identified, the general pathway for acetate esters involves G-protein coupled receptors. Short-

chain fatty acids and their esters are known to activate specific ORs, such as Olfr78 and

OR51E2. The proposed signaling cascade is as follows:

Binding: Ylangenyl acetate binds to a specific Olfactory Receptor (OR).

G-Protein Activation: This binding activates the associated G-protein (Gαolf).

Adenylate Cyclase Activation: Gαolf activates adenylate cyclase III.
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cAMP Production: Adenylate cyclase III catalyzes the conversion of ATP to cyclic AMP

(cAMP).

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The influx of cations (Na⁺ and Ca²⁺) leads to depolarization of the neuron.

Signal Transmission: If the depolarization reaches the threshold, an action potential is

generated and transmitted to the olfactory bulb for further processing.
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Caption: Proposed olfactory signaling pathway for ylangenyl acetate.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Ylangenyl Acetate in a Fragrance
Formulation
This protocol outlines the analysis of ylangenyl acetate in a finished fragrance product to

determine its concentration and identify any potential degradation products.

Objective: To quantify ylangenyl acetate and assess its purity within a complex fragrance

matrix.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

HP-5MS capillary column (or equivalent)
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Helium (carrier gas)

Fragrance sample containing ylangenyl acetate

Ylangenyl acetate reference standard

Ethanol (solvent)

Autosampler vials

Procedure:

Sample Preparation:

Accurately weigh 100 mg of the fragrance sample into a 10 mL volumetric flask.

Dilute to volume with ethanol.

Prepare a series of calibration standards of ylangenyl acetate in ethanol (e.g., 10, 50,

100, 200, 500 ppm).

GC-MS Parameters:

Injector Temperature: 250°C

Injection Mode: Split (split ratio 50:1)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 5°C/min to 280°C

Hold at 280°C for 10 minutes
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MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Impact (EI) at 70 eV

Mass Scan Range: m/z 40-400

Data Analysis:

Identify the ylangenyl acetate peak in the sample chromatogram by comparing its

retention time and mass spectrum with the reference standard.

The mass spectrum of ylangenyl acetate is expected to show characteristic

fragmentation patterns for sesquiterpene acetates, including the loss of an acetate group

(M-60).

Quantify the amount of ylangenyl acetate in the sample by constructing a calibration

curve from the peak areas of the reference standards.
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Caption: Workflow for GC-MS analysis of ylangenyl acetate.

Sensory Evaluation of a Fragrance Containing Ylangenyl
Acetate
This protocol describes a sensory panel evaluation to assess the olfactory characteristics of a

fragrance formulation containing ylangenyl acetate.
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Objective: To determine the perceived odor profile, intensity, and hedonic quality of a fragrance

with ylangenyl acetate.

Materials:

Fragrance formulation containing ylangenyl acetate

Control fragrance (without ylangenyl acetate)

Odor-free smelling strips

Sensory evaluation booths

Panel of trained or consumer assessors (n > 20)

Evaluation forms/software

Procedure:

Panelist Selection and Training:

Recruit panelists based on their ability to discriminate and describe odors.

For trained panels, provide reference standards for key aroma descriptors (e.g., floral,

fruity, sweet, balsamic).

Sample Preparation and Presentation:

Dip smelling strips into the fragrance samples for a standardized time (e.g., 2 seconds).

Allow the solvent to evaporate for a set period (e.g., 30 seconds).

Present the coded smelling strips to the panelists in a randomized and balanced order.

Evaluation:

Panelists evaluate the samples in individual sensory booths under controlled conditions

(temperature, humidity, and lighting).
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Panelists rate the intensity of predefined attributes (e.g., floral, fruity, sweetness) on a

labeled magnitude scale (LMS) or a 9-point hedonic scale.

Panelists also provide an overall liking score and any free-text descriptors.

Data Analysis:

Analyze the quantitative data using appropriate statistical methods (e.g., ANOVA, t-tests)

to identify significant differences between the sample and the control.

Compile and analyze the qualitative descriptors to build a comprehensive olfactory profile.

Example Sensory Attributes and Scales:

Attribute Scale

Floral Intensity 0 (Not perceptible) to 9 (Extremely strong)

Fruity Intensity 0 (Not perceptible) to 9 (Extremely strong)

Sweetness 0 (Not at all sweet) to 9 (Extremely sweet)

Overall Liking 1 (Dislike extremely) to 9 (Like extremely)

Stability Testing of Ylangenyl Acetate in a Cosmetic
Emulsion
This protocol outlines an accelerated stability test to evaluate the physical and chemical

stability of ylangenyl acetate in a cosmetic lotion.

Objective: To assess the impact of ylangenyl acetate on the stability of a cosmetic emulsion

and to monitor its chemical degradation over time under stress conditions.

Materials:

Cosmetic emulsion base

Ylangenyl acetate
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Finished cosmetic lotion with ylangenyl acetate (test sample)

Finished cosmetic lotion without ylangenyl acetate (control sample)

Temperature- and humidity-controlled stability chambers

pH meter, viscometer

GC-MS for chemical analysis

Procedure:

Sample Preparation:

Prepare the test and control lotion samples.

Package the samples in their final intended packaging.

Stability Conditions:

Store samples under the following conditions:

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Room Temperature: 25°C ± 2°C / 60% RH ± 5% RH

Freeze-Thaw Cycling: 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C.

Evaluation Schedule:

Evaluate the samples at initial (time 0), 1, 2, and 3 months for accelerated and room

temperature conditions.

Evaluate after each freeze-thaw cycle.

Parameters to Evaluate:

Physical Stability:
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Appearance (color, clarity, phase separation)

Odor

pH

Viscosity

Chemical Stability:

Quantify the concentration of ylangenyl acetate using the GC-MS protocol described in

section 4.1.

Data Analysis:

Compare the physical and chemical parameters of the test sample to the control and to its

initial values.

Any significant changes in the parameters may indicate an instability issue.

Expected Outcome: Ylangenyl acetate, as an ester, may be susceptible to hydrolysis in

aqueous formulations, especially at elevated temperatures and non-neutral pH. This would

result in a decrease in its concentration and a potential change in the odor profile.
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Caption: Logical workflow for stability assessment.

Conclusion
Ylangenyl acetate is a promising ingredient for the creation of sophisticated and long-lasting

floral fragrances. Its unique olfactory profile and good tenacity make it a versatile component

for a wide range of applications. The protocols outlined in these application notes provide a

framework for the systematic evaluation of ylangenyl acetate in new fragrance development,

from its initial characterization to its performance in finished products. Further research to

determine its specific olfactory receptor interactions and odor threshold will provide even

greater insights for its optimal use in perfumery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Structure-odor relationships of linalool, linalyl acetate and their corresponding
oxygenated derivatives [frontiersin.org]

To cite this document: BenchChem. [Application Notes and Protocols for Ylangenyl Acetate
in Novel Fragrance Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161354#ylangenyl-acetate-in-the-development-of-
new-fragrances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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